Furan-2-carboxylic acid (ethylthio)carbonyloxymethyl ester

• Molecular Formula: C9H10O5S
• Molecular Weight: 230.24 g/mol
• IUPAC Name: ethylsulfanylcarbonyloxymethyl furan-2-carboxylate
• InChI: InChI=1S/C9H10O5S/c1-2-15-9(11)14-6-13-8(10)7-4-3-5-12-7/h3-5H,2,6H2,1H3
• InChI Key: WBYQIZAFINSCRA-UHFFFAOYSA-N
• Canonical SMILES: CCSC(=O)OCOC(=O)C1=CC=CO1

Description

Furan-2-carboxylic acid (ethylthio)carbonyloxymethyl ester is a useful research compound. Its molecular formula is C9H10O5S and its molecular weight is 230.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Furancarboxylic acid (5.6 g, 50 mmol) is added to a stirred solution of NaHCO3 (8.4 g, 100 mmol) and TBA HSO4 (17.0 g, 50 mmol) in H2O (100 mL) at room temperature. After stirring for 10 min 1,2-dichloroethane (100 mL) is added and the stirring continued for 30 min. 5b (12.5 g, 50 mmol) in 1,2-dichloroethane (25 mL) is added over 15 min. The mixture is stirred for 60 min at room temperature. The organic phase is separated, washed with H2O (50 mL), dried (MgSO4), and evaporated. The residue is stirred with Et2O (100 mL), insoluble material filtered off and washed with Et2O. The combined Et2O-phases are evaporated and the residue crystallized from ice-cold pentane to yield 8.5 g (74%) of 6mb, mp 37.2°-38.4° C.